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Compound of Interest

Compound Name: 3-Methylheptan-2-one

Cat. No.: B165630

An In-depth Technical Guide to the Chemical Properties of 3-Methylheptan-2-one

Introduction

3-Methylheptan-2-one is an organic compound classified as a ketone.[1][2] Its chemical
formula is C8H160.[3][4] This document provides a comprehensive overview of its chemical
and physical properties, experimental protocols for its synthesis and analysis, and safety
information, tailored for researchers, scientists, and professionals in drug development. This
branched-chain ketone is noted for its role in chemical ecology, particularly as a potential
stress-associated pheromone in rodent models, making it a valuable subject for studying innate
behavioral responses and olfactory communication.[5]

Chemical and Physical Properties

The fundamental properties of 3-Methylheptan-2-one are summarized in the table below,
providing a consolidated reference for its physical and chemical characteristics.
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Property Value Reference
IUPAC Name 3-methylheptan-2-one [2]
CAS Number 2371-19-9 [41[6]
Molecular Formula C8H160 [31[41[6]
Molecular Weight 128.21 g/mol [2][6]
Appearance Colorless liquid [3]
Odor Pungent, acrid odor [1]
Density 0.811 - 0.8218 g/cm3 [31[41[6]
Boiling Point 157.85°C to 167°C at 760 B4
mmHg
Melting Point -32.24°C (estimate) [31[41[6]
Flash Point 44.6°C [3][4]

Vapor Pressure

1.74 mmHg at 25°C

[3]4]

Refractive Index

1.409 -1.4172

[3]41(6]

Solubility

Soluble in most organic

solvents (alcohols, ethers)

[3]

LogP (Octanol/Water)

2.320 - 2.40170

[4]16]

Storage Temperature

2-8°C

[3]41(6]

Canonical SMILES

CCCCC(C)C(=0)C

[2]14]

InChl Key

UHRZLJIZZZDOHEX-
UHFFFAOYSA-N

[2]7]

Experimental Protocols

Detailed methodologies for the synthesis and analysis of 3-Methylheptan-2-one are crucial for

its application in research and development.
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Synthesis Protocol: Oxidation of 2-Hepten-1-ol

One method for the preparation of 3-methylheptan-2-one involves the oxidation of 2-hepten-1-
ol.[3][8]

o Reaction Setup: A reaction vessel equipped with a magnetic stirrer, reflux condenser, and a
dropping funnel is charged with the oxidizing agent (e.g., pyridinium chlorochromate - PCC)
suspended in a suitable solvent like dichloromethane (DCM) under an inert atmosphere
(e.g., nitrogen or argon).

» Addition of Reactant: 2-Hepten-1-ol, dissolved in DCM, is added dropwise to the stirred
suspension of the oxidizing agent at room temperature.

» Reaction Monitoring: The reaction progress is monitored by thin-layer chromatography (TLC)
or gas chromatography (GC) to determine the consumption of the starting material.

e Work-up: Upon completion, the reaction mixture is filtered through a pad of silica gel or celite
to remove the chromium salts. The filter cake is washed with additional DCM.

 Purification: The combined organic filtrates are concentrated under reduced pressure. The
resulting crude product is then purified by fractional distillation or column chromatography to
yield pure 3-methylheptan-2-one.

Analytical Protocol: Spectroscopic Analysis

To confirm the identity and purity of synthesized 3-Methylheptan-2-one, a combination of
spectroscopic technigues is employed.

e Sample Preparation: A small amount of the purified liquid sample is prepared for each
analysis. For NMR, the sample is dissolved in a deuterated solvent (e.g., CDCI3). For IR, a
thin film is prepared on a salt plate (e.g., NaCl). For Mass Spectrometry, the sample is
introduced directly or via a GC inlet.

e 1H and 3C NMR Spectroscopy: Nuclear Magnetic Resonance (NMR) spectra are recorded to
elucidate the carbon-hydrogen framework of the molecule.[2][9] The chemical shifts,
integration, and coupling patterns confirm the structure of 3-methylheptan-2-one.
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« Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present.
A strong characteristic absorption band corresponding to the carbonyl (C=0) stretch of a

ketone is expected around 1715 cm~1.

e Mass Spectrometry (MS): Electron ionization mass spectrometry (EI-MS) is performed to
determine the molecular weight and fragmentation pattern.[7] The molecular ion peak [M]+
should correspond to the molecular weight of 128.21 g/mol .[2] Key fragment ions would
include peaks at m/z 43 (acetyl group) and 72.[2]
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Figure 1: Synthesis Workflow for 3-Methylheptan-2-one

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://webbook.nist.gov/cgi/cbook.cgi?ID=C2371199&Mask=200
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylheptan-2-one
https://pubchem.ncbi.nlm.nih.gov/compound/3-Methylheptan-2-one
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165630?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: Figure 1: Synthesis Workflow for 3-Methylheptan-2-one.
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Caption: Figure 2: Analytical Workflow for Product Characterization.
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Caption: Figure 3: Overview of 3-Methylheptan-2-one Properties.

Safety and Handling

3-Methylheptan-2-one is a volatile liquid, and appropriate safety measures should be taken
during its handling and storage.[3]

e Hazards: The compound is flammable (H226) and may cause skin (H315), eye (H319), and
respiratory irritation (H335).[6] Contact with skin and inhalation of its vapor may cause
irritation.[3]

o Personal Protective Equipment (PPE): Use of personal protective equipment is
recommended, including safety goggles, gloves, and a lab coat.[3] Handling should be
performed in a well-ventilated area or under a chemical fume hood.[10]

o Storage: It should be stored in a tightly closed container in a cool, dry, and well-ventilated
place, away from heat, sparks, and open flames.[3][10][11] Recommended storage is
between 2-8°C.[3][4][6]

e Incompatibilities: Avoid contact with strong oxidizing agents and strong acids, as dangerous
reactions may occur.[3]
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o Spills and Disposal: In case of a spill, soak up with an inert absorbent material and place it in
a suitable, closed container for disposal.[11] All sources of ignition should be removed.[11]
Disposal should be in accordance with local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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